(6-Bromo-4-iodopyridin-3-yl)methanol

• Molecular Formula: C6H5BrINO
• Molecular Weight: 313.92 g/mol
• IUPAC Name: (6-bromo-4-iodopyridin-3-yl)methanol
• InChI: InChI=1S/C6H5BrINO/c7-6-1-5(8)4(3-10)2-9-6/h1-2,10H,3H2
• InChI Key: CQGXZXSQUVKYDM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1Br)CO)I

Description

(6-Bromo-4-iodopyridin-3-yl)methanol is a useful research compound. Its molecular formula is C6H5BrINO and its molecular weight is 313.92 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 6-bromo-4-iodonicotinate (500 mg, 1.0 mmol) in methylene chloride (6 mL) cooled at 0° C. was added a 1.0M solution of diisobutylaluminum hydride in tetrahydrofuran (5.85 mL) dropwise over 5 minutes. The reaction mixture was stirred at this temperature for 30 minutes and then quenched by dropwise addition of a 1.0M solution of citric acid in water (1 mL). The reaction mixture was diluted with dichloromethane (20 mL) and washed with water (15 mL). The organic layer was separated, dried over sodium sulfate, filtered, and evaporated in vacuo to afford a residue that was purified by flash chromatography (silica, 12 g, ISCO, 0-50% ethyl acetate in heptane) to afford the title compound as a white solid (430 mg, 90%), which was used in the next step without further purification.